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Compound of Interest

2,4,4'-Trichloro-1,1'-biphenyl-
13C12

cat. No.: B13850002

Compound Name:

For researchers, scientists, and drug development professionals, ensuring the accuracy and
comparability of polychlorinated biphenyl (PCB) analysis is paramount. Inter-laboratory
comparisons (ILCs) and proficiency testing (PT) schemes are essential tools for evaluating and
demonstrating a laboratory's competence in these complex analyses. This guide provides an
objective comparison of analytical approaches, supported by experimental data and detailed
methodologies.

Evaluating Laboratory Performance: Key Metrics

The primary goal of an inter-laboratory comparison is to assess the performance of
participating laboratories against a known standard or a consensus value derived from the
participants' results. The most common statistical tool used for this evaluation is the z-score.[1]
[2] A z-score indicates how far a laboratory's result deviates from the assigned value.

Performance Classification based on z-scores:

z-score Performance
|z| <2 Satisfactory
2<|z|<3 Questionable
|z| =3 Unsatisfactory
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This scoring system provides a standardized way to evaluate laboratory performance and
identify potential issues with accuracy or methodology.[3]

Comparison of Analytical Methods for PCB Analysis

The two most common methods for PCB analysis mandated by the U.S. Environmental
Protection Agency (EPA) are Method 8082 and Method 1668. The choice between these
methods depends on the specific project requirements, including the target analytes and the
required detection limits.

Feature EPA Method 8082A EPA Method 1668C
» All 209 PCB congeners,

Aroclors or 19 specific PCB ) ] o
Target Analytes including the 12 dioxin-like

congeners.[4][5]

PCBs.[6][7][8]
) High-Resolution Gas
Gas Chromatography with ]
) Chromatography/High-

Instrumentation Electron Capture Detector

Resolution Mass Spectrometry
(GC-ECD).[4]
(HRGC/HRMS).[8][9]

o Parts per quadrillion (ppq) or
) o Parts per billion (ppb) or parts ) )
Detection Limits picograms per liter (pg/L)

per million (ppm) range.[5] range.[8][9]

Best For

Analysis of technical Aroclor
mixtures and routine
monitoring where high

sensitivity is not required.[5]

Low-level detection of specific
congeners, risk assessments,
and analysis of weathered
PCBs.[7][9]

Inter-Laboratory Comparison: Representative Data

The following table summarizes fictional but representative results from an inter-laboratory
comparison for the analysis of select PCB congeners in a water sample. This illustrates how
data from such a study is typically presented.
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Z-score PCB Z-score PCB Z-score Overall
Laborat PCB 28
(PCB 118 (PCB 153 (PCB Perform
ory ID (pglL)
28) (pglL) 118) (pglL) 153) ance
Satisfact
Lab 01 155 0.5 88 -0.2 210 0.0
ory
Satisfact
Lab 02 140 -1.0 95 0.5 225 1.5
ory
Unsatisfa
Lab 03 175 25 105 15 240 3.0
ctory
Satisfact
Lab 04 150 0.0 90 0.0 205 -0.5
ory
Unsatisfa
Lab 05 120 -3.0 75 -1.5 180 -3.0
ctory
Assigned
150 90 210
Value

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results. Below are
summarized protocols for sample preparation and analysis based on standard EPA methods.

Sample Preparation (Based on EPA Method 3500 Series)

o Extraction:

o Agueous Samples (EPA Method 3510C/3520C): Samples are extracted using a separatory
funnel or continuous liquid-liquid extraction with a suitable solvent like methylene chloride.

[4]

o Solid Samples (EPA Method 3540C/3550C): Samples are extracted using Soxhlet
extraction or ultrasonic extraction with a solvent mixture such as hexane/acetone.[4]

o Cleanup (EPA Method 3600 Series): The sample extracts are cleaned to remove interfering
compounds. This may involve:
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o Adsorption Chromatography (e.qg., Florisil, silica gel): To remove polar interferences.
o Gel Permeation Chromatography: To remove high molecular weight compounds.

o Sulfuric Acid/Permanganate Cleanup (EPA Method 3665A): Specifically for PCB analysis
to remove many chlorinated pesticides.[4]

Instrumental Analysis

Gas Chromatograph Setup: A gas chromatograph equipped with a capillary column (e.g.,
Rtx-CLPesticides) and an electron capture detector is used. A dual-column setup is often
employed for confirmation.[10]

Calibration: A multi-point initial calibration is performed using standards of Aroclors or
individual PCB congeners to determine the response factors.

Analysis: A small volume (e.g., 1-2 pL) of the cleaned extract is injected into the GC.

Quantification: The concentration of PCBs is determined by comparing the peak areas in the
sample chromatogram to those of the calibration standards. For Aroclors, this is often done
by comparing the pattern of peaks.[10]

Instrumentation: A high-resolution gas chromatograph is interfaced with a high-resolution
mass spectrometer.

Isotope Dilution: Known quantities of isotopically labeled PCB congeners are added to the
sample before extraction.

Analysis: The cleaned extract is injected into the HRGC/HRMS system. The instrument is
operated in selected ion monitoring (SIM) mode to detect the specific ions of the target PCB
congeners and their labeled internal standards.

Quantification: The concentration of each congener is calculated based on the ratio of the
native congener response to the corresponding labeled standard's response. This method
provides very high selectivity and sensitivity.[8][9]

Visualizing the Process
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To better understand the workflow and logic of inter-laboratory comparisons for PCB analysis,
the following diagrams are provided.

Preparation Phase

Proficiency Test (PT) Use of Certified
Provider Reference Material (CRM)

Preparation of Homogeneous
Test Samples

Analysis Phase

Distribution of Samples
to Participating Labs

Laboratory A - Laboratory B Laboratory C
(Analysis) (Analysis) (Analysis)

Evaluation Phase

Submission of
Results to PT Provider

Statistical Analysis
(e.g., z-scores)

Issuance of
Performance Report
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Workflow of an Inter-Laboratory Comparison for PCB Analysis.
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Typical Experimental Workflow for PCB Analysis.
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Logical Flow for Evaluating Laboratory Performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Guide to Inter-Laboratory Comparisons for PCB
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13850002#inter-laboratory-comparison-for-pcb-
analysis-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://ptcanada.org/wp-content/uploads/Jan25-C06B-PCBs-in-Water.pdf
https://benchmark-intl.com/wp-content/uploads/2024/08/ILC-2023-Report.pdf
https://www.researchgate.net/publication/283047590_EU-RL_Proficiency_Tests_on_Determination_of_PCDDFs_and_PCBs_in_Feed_and_Food_-_Evaluation_of_Data_and_Scoring_of_Results
http://www.greenrivertech.com.tw/stand-method-pdf/SOIL-METHOD/US-EPA-8082.pdf
https://esslabshop.com/pages/appropriate-use-of-epa-methods-8082-and-1668
https://www.keikaventures.com/analyticalmethod.php?m=1720
https://apps.ecology.wa.gov/publications/documents/1509052.pdf
https://www.epa.gov/sites/default/files/2015-09/documents/method_1668c_2010.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp17-c7.pdf
https://www.restek.com/articles/method-8082a-polychlorinated-biphenyls-pcbs-analysis-by-gc
https://www.benchchem.com/product/b13850002#inter-laboratory-comparison-for-pcb-analysis-results
https://www.benchchem.com/product/b13850002#inter-laboratory-comparison-for-pcb-analysis-results
https://www.benchchem.com/product/b13850002#inter-laboratory-comparison-for-pcb-analysis-results
https://www.benchchem.com/product/b13850002#inter-laboratory-comparison-for-pcb-analysis-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13850002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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